Cas no 100872-83-1 (ML346)

ML346 structure
ML346 structure
Product Name:ML346
CAS No:100872-83-1
MF:C14H12N2O4
MW:272.256083488464
CID:2601686
PubChem ID:767276
Update Time:2024-11-04

ML346 Chemical and Physical Properties

Names and Identifiers

    • ML346
    • ML-346
    • (E)-5-(3-(4-methoxyphenyl)allylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-[(2E)-3-(4-methoxyphenyl)prop-2-en-1-ylidene]pyrimidine-2,4,6(1H,3H,5H)-trione
    • MLS004711999
    • BCP24914
    • s6568
    • STK979935
    • CID 767276
    • SMR003474944
    • 5-(3-(4-Methoxyphenyl)allylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-[3-(4-Methoxyphenyl)-2-propenylidene]pyrimidine-2,4,6(1H,3H,5H)-trione
    • DA-75622
    • BS-51397
    • 1423118-63-1
    • AB00096415-01
    • 5-[(2E)-3-(4-methoxyphenyl)prop-2-en-1-ylidene]-1,3-diazinane-2,4,6-trione
    • CHEMBL5174805
    • SR-01000219514
    • GLXC-03749
    • BDBM50590366
    • 5-[3-(4-methoxyphenyl)-2-propen-1-ylidene]-2,4,6(1h,3h,5h)-pyrimidinetrione
    • AKOS000353643
    • HY-18669
    • E76855
    • SCHEMBL13317556
    • ML346 (CID-767276)
    • 5-[(E)-3-(4-methoxyphenyl)prop-2-enylidene]-1,3-diazinane-2,4,6-trione
    • SR-01000219514-2
    • SR-01000219514-1
    • 100872-83-1
    • CS-4929
    • Inchi: 1S/C14H12N2O4/c1-20-10-7-5-9(6-8-10)3-2-4-11-12(17)15-14(19)16-13(11)18/h2-8H,1H3,(H2,15,16,17,18,19)/b3-2+
    • InChI Key: IXYLVJHFJKDHRM-NSCUHMNNSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=C/C=C1\C(NC(NC\1=O)=O)=O

Computed Properties

  • Exact Mass: 272.079707g/mol
  • Monoisotopic Mass: 272.079707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 272.26g/mol
  • XLogP3: 1.6
  • Topological Polar Surface Area: 84.5

ML346 Security Information

  • Signal Word:Warning
  • Storage Condition:(BD629820)

ML346 Pricemore >>

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